3-(Aminomethyl)-6-methyl-1,2-dihydropyridin-2-one dihydrochloride

• IUPAC Name: 3-(aminomethyl)-6-methyl-1H-pyridin-2-one;dihydrochloride
• InChI: InChI=1S/C7H10N2O.2ClH/c1-5-2-3-6(4-8)7(10)9-5;;/h2-3H,4,8H2,1H3,(H,9,10);2*1H
• InChI Key: RPDRGVCSWMXVQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C(=O)N1)CN.Cl.Cl
• Molecular Formula: C7H12Cl2N2O
• Molecular Weight: 211.09 g/mol

Description

3-(Aminomethyl)-6-methyl-1,2-dihydropyridin-2-one dihydrochloride, also known as MDP-2-one, is a synthetic organic compound that has been widely used in scientific research due to its unique properties. It is an aliphatic heterocyclic compound, which is composed of an aminomethyl group attached to a six-membered ring containing a double bond. MDP-2-one has been studied for its potential applications in various fields, such as drug design, drug delivery, and medical imaging.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

• Aminomethylation of 6-amino-4-aryl-2-oxo-1,2-dihydropyridine-3,5-dicarbonitriles, similar to 3-(Aminomethyl)-6-methyl-1,2-dihydropyridin-2-one dihydrochloride, results in the formation of pyrido[1,2-a][1,3,5]triazine derivatives, demonstrating its role in synthesizing complex organic structures (Khrustaleva et al., 2014).

Synthesis of Amino and Hydroxymethyl Derivatives

• The chemical's aminomethylation process with secondary amines leads to the formation of hydroxy and bromomethyl derivatives, indicating its utility in generating diverse molecular structures (Smirnov et al., 2005).

Formation of 3-Hydroxy-6-Methylpyridines

• 3-(Aminomethyl)-6-methyl-1,2-dihydropyridin-2-one dihydrochloride can be involved in the synthesis of 3-hydroxy-6-methylpyridines and similar compounds, showcasing its role in creating specific pyridine derivatives (Agababyan et al., 2002).

Electrophilic Fluorination Applications

• The compound can be used in electrophilic fluorination processes to create fluorinated dihydropyridines, highlighting its application in fluorine chemistry (Pikun et al., 2020).

Medicinal Chemistry

• Derivatives of this compound are used in medicinal chemistry, particularly in synthesizing small molecules that adapt to biological targets. This highlights its potential application in drug discovery and pharmaceutical research (Schmid et al., 2006).